Cas no 2228790-99-4 (3-amino-2-methyl-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol)

• Product Name: 3-amino-2-methyl-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol
• CAS No: 2228790-99-4
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6330571
• PubChem ID: 165718089
• Update Time: 2025-11-01

3-amino-2-methyl-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol
• EN300-1796517
• 3-amino-2-methyl-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-1-ol
• 2228790-99-4

• Inchi： 1S/C10H19N3O/c1-8(2)13-9(4-5-12-13)10(3,6-11)7-14/h4-5,8,14H,6-7,11H2,1-3H3
• InChI Key： SOYULOJGDRZJFS-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-2-methyl-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol

3-Amino-2-Methyl-2-(1-(Propan-2-Yl)-1H-Pyrazol-5-Yl)Propan-1-Ol: A Comprehensive Overview

The compound 3-amino-2-methyl-2-(1-(propan-2-yl)-1H-pyrazol-5-yl)propan-1-ol, identified by the CAS number NO2228790-99-4, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of an amino group (-NH₂) and a hydroxyl group (-OH) in its structure introduces additional functional diversity, making it a versatile molecule for synthetic and medicinal applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. The pyrazole ring in this compound serves as a key structural motif, contributing to its ability to interact with biological targets such as enzymes and receptors. The substituents attached to the pyrazole ring, including the amino and hydroxyl groups, play a crucial role in modulating the compound's pharmacokinetic properties, such as solubility, permeability, and bioavailability.

In terms of synthesis, the compound can be prepared through a variety of methods, including condensation reactions and coupling techniques. One notable approach involves the reaction of an appropriate aldehyde or ketone with an amine in the presence of a catalyst to form the pyrazole ring. The introduction of the hydroxyl group can be achieved through hydroxylation reactions or by modifying existing functional groups. These synthetic strategies are continually being optimized to improve yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

The compound's unique structure also makes it a valuable intermediate in organic synthesis. Its ability to undergo further functionalization allows for the creation of derivatives with enhanced biological activity or improved physical properties. For instance, modifications to the amino or hydroxyl groups can lead to compounds with greater affinity for specific biological targets or increased stability in physiological environments.

From a medicinal chemistry perspective, this compound has shown promise in several therapeutic areas. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, where its ability to inhibit key inflammatory pathways could lead to novel treatments for conditions such as arthritis and cardiovascular diseases. Additionally, its antioxidant properties suggest applications in neurodegenerative disorders, where oxidative stress plays a significant role.

In conclusion, 3-amino-2-methyl-2-(1-(propan-2-yl)-1H-pyrazol-5-yl)propan-1-ol represents a compelling example of how structural diversity can be harnessed to create molecules with broad applicability in science and medicine. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.